Cas no 1806732-01-3 (3-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1806732-01-3
• MF: C₈H₃F₄N₃O₃
• MW: 265.121335268021
• CID: 4828848
• Update Time: 2025-06-11

3-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C8H3F4N3O3/c9-5-6(15(16)17)4(1-2-13)3-14-7(5)18-8(10,11)12/h3H,1H2
• InChI Key： XJKUPLMMAJQGFT-UHFFFAOYSA-N
• SMILES： FC1C(=NC=C(CC#N)C=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 2
• Topological Polar Surface Area: 91.7

Additional information on 3-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 3-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806732-01-3)

3-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806732-01-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a fluoro substituent, a nitro group, and a trifluoromethoxy group, makes it a versatile building block for the development of novel therapeutic agents.

The fluoro atom, known for its ability to modulate metabolic pathways and enhance binding affinity, plays a pivotal role in the pharmacological properties of many drugs. In contrast, the nitro group contributes to the electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. The trifluoromethoxy group further enhances the compound's potential as a pharmacophore by introducing additional lipophilicity and metabolic stability. These features collectively make 3-fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile an attractive candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for various diseases, including cancer, inflammation, and infectious disorders. The compound's structural framework aligns well with the requirements for designing molecules that can interact with biological targets at high specificity and efficacy. For instance, studies have shown that pyridine derivatives can serve as potent inhibitors of kinases and other enzymes involved in disease pathways. The incorporation of halogenated substituents such as fluoro and trifluoromethoxy groups has been particularly effective in improving drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 3-fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of a pyridine core, followed by functionalization at specific positions to introduce the desired substituents. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for subsequent applications in pharmaceutical research.

In academic research, this compound has been utilized as a key intermediate in the development of novel antiviral agents. The unique electronic properties conferred by the nitro and trifluoromethoxy groups have been found to enhance interactions with viral proteases and polymerases, leading to more effective inhibition of viral replication. Additionally, preclinical studies have explored its potential as an anti-inflammatory agent by targeting specific signaling pathways involved in inflammation.

The pharmaceutical industry has also shown interest in this compound due to its potential applications in oncology. By modulating key enzymes and signaling pathways associated with cancer cell proliferation and survival, 3-fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile could serve as a lead compound for the development of new anticancer therapies. Early-stage clinical trials have provided promising insights into its efficacy and safety profiles, paving the way for further investigation into its therapeutic potential.

Beyond its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. Its structural complexity and functional diversity make it a valuable starting point for designing novel materials with specific electronic properties. Furthermore, modifications to its core structure have led to the development of more effective agrochemicals that target plant pathogens while minimizing environmental impact.

The ongoing research into 3-fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile underscores its significance as a multifunctional compound with broad applications across multiple scientific disciplines. As our understanding of biological systems continues to evolve, new opportunities for leveraging this compound's unique properties are likely to emerge. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for society.

In conclusion, 3-fluoro-4-nitro-2-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1806732-01-3) represents a fascinating example of how structural complexity can be harnessed to develop innovative solutions in pharmaceuticals and beyond. Its multifaceted applications highlight the importance of continued research into such compounds, which may hold the key to addressing some of the most pressing challenges in medicine and materials science today.